molecular formula C10H10N2 B8335814 5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile

5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile

Cat. No. B8335814
M. Wt: 158.20 g/mol
InChI Key: LJUMVMGTEYJOEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Cyclopropyl-6-methyl-pyridine-2-carbonitrile

Molecular Formula

C10H10N2

Molecular Weight

158.20 g/mol

IUPAC Name

5-cyclopropyl-6-methylpyridine-2-carbonitrile

InChI

InChI=1S/C10H10N2/c1-7-10(8-2-3-8)5-4-9(6-11)12-7/h4-5,8H,2-3H2,1H3

InChI Key

LJUMVMGTEYJOEN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)C#N)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-6-methyl-pyridine-2-carbonitrile (0.5 g, 2.5 mmol), cyclopropylboronic acid (CAN 411235-57-9, 0.36 g, 4 mmol), Pd2(dba)3 (CAN 411235-57-9, 0.1 g, 0.2 mmol), xantphos (CAN 161265-03-8, 0.15 g, 0.26 mmol) and Cs2CO3 (1.1 g, 3 mmol) were suspended in 1,4-dioxane (30 mL) under a nitrogen atmosphere. The mixture was stirred for 12 h at 110° C., filtered, concentrated under reduced pressure and purified by column chromatography (silica gel, 5 g, eluting with 10% ethyl acetate in petroleum ether) to give the title compound (0.3 g, 75%) as yellow solid; MS (EI): m/e=159.2 [M+H]+.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.36 g
Type
reactant
Reaction Step Two
Quantity
0.15 g
Type
reactant
Reaction Step Three
Quantity
1.1 g
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five
Quantity
0.1 g
Type
catalyst
Reaction Step Six
Yield
75%

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